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Compound of Interest

Compound Name: 1-(Trimethylacetyl)imidazole

Cat. No.: B021026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data for 1-
(Trimethylacetyl)imidazole, also known as 1-(Pivaloyl)imidazole. The information is tailored

for professionals in research and development who require detailed structural and analytical

information for this compound.

Spectroscopic Data Summary
The following tables summarize the key quantitative data from Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for 1-
(Trimethylacetyl)imidazole.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm Multiplicity Assignment

8.29 br s H-2 (imidazole ring)

7.55 br s H-5 (imidazole ring)

7.05 br s H-4 (imidazole ring)

1.47 s -C(CH₃)₃ (tert-butyl group)

Table 2: ¹³C NMR Spectroscopic Data
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Chemical Shift (δ) ppm Assignment

174.9 C=O (carbonyl)

137.2 C-2 (imidazole ring)

129.7 C-4 (imidazole ring)

117.4 C-5 (imidazole ring)

40.9 C(CH₃)₃ (quaternary carbon)

27.8 C(CH₃)₃ (tert-butyl methyl carbons)

Table 3: High-Resolution Mass Spectrometry (HRMS) Data

Adduct Calculated m/z Found m/z

[M]⁺ 152.0949 152.0946

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Assignment

~1710 C=O Stretch (Amide)

~1480, ~1370 C-H Bending (tert-butyl)

~1280 C-N Stretch

~750 C-H Bending (imidazole ring)

Note: The IR data is based on typical values for N-acylimidazoles and may vary slightly based

on the experimental conditions.

Experimental Protocols
The following protocols are based on the synthesis and characterization of 1-
(Trimethylacetyl)imidazole as described in the literature.[1]
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2.1. Synthesis of 1-(Trimethylacetyl)imidazole

Pivaloyl chloride (1.0 eq) is added dropwise to a cooled (0°C) solution of imidazole (2.0 eq) in

ethanol-free chloroform. The reaction mixture is stirred for 10 minutes at 0°C and then for 45

minutes at room temperature. Subsequently, the mixture is washed with water. The organic

phase is dried over magnesium sulfate (MgSO₄) and concentrated in vacuo. The resulting

residue is triturated with hexane, and the solid product is collected by filtration.[1]

2.2. NMR Spectroscopy

¹H and ¹³C NMR spectra were recorded on a Bruker AM-300 spectrometer.[1] Samples were

dissolved in deuterated chloroform (CDCl₃). Chemical shifts are reported in parts per million

(ppm) relative to an internal standard.

2.3. Mass Spectrometry

High-resolution mass spectrometry (HRMS) data was obtained using the Fast Atom

Bombardment (FAB) ionization technique.[1]

2.4. Infrared Spectroscopy

Infrared spectra are typically recorded on an FTIR spectrometer. The sample can be prepared

as a KBr pellet or as a thin film on a salt plate (e.g., NaCl or KBr). The spectrum is recorded

over the range of 4000-400 cm⁻¹.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow from the chemical structure of 1-
(Trimethylacetyl)imidazole to the acquisition and interpretation of its spectroscopic data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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